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Compound of Interest

Compound Name: 3-Chloro-2,4-difluorobenzaldehyde

Cat. No.: B148771

Introduction: While information on 3-Chloro-2,4-difluorobenzaldehyde is not readily available,
this technical guide focuses on the closely related and industrially significant compound, 3-
Chloro-4-fluorobenzaldehyde (CAS Number: 34328-61-5). This aromatic aldehyde is a critical
building block in modern organic synthesis, valued for its unique reactivity imparted by the
chloro and fluoro substituents on the benzene ring.[1][2] It serves as a pivotal intermediate in
the development of a wide range of complex molecules, particularly in the pharmaceutical and
agrochemical industries.[1][2][3] The presence of both the aldehyde functional group and
halogen atoms allows for diverse synthetic transformations, making it an indispensable tool for
researchers and drug development professionals.[1]

Chemical and Physical Properties

3-Chloro-4-fluorobenzaldehyde is a derivative of benzaldehyde with a chlorine atom at the 3-
position and a fluorine atom at the 4-position.[1] These electron-withdrawing substituents
influence the compound's reactivity, particularly in electrophilic and nucleophilic substitution
reactions.[1][2] Its key physical and chemical properties are summarized below.
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Property Value Reference
CAS Number 34328-61-5 [415]
Molecular Formula C7H4CIFO [1][4]
Molecular Weight 158.56 g/mol [1114]

Colorless to light yellow
Appearance , _ [1][2]
crystalline powder or solid

Melting Point 24°C to 30°C [1]
B _ 106-119°C / 22 Torr (29.3
Boiling Point [61[71[8]
mbar)

) Commonly available at 296%
Purity [1119]
to 299.0%

Experimental Protocols: Synthesis

A common and effective method for the industrial production of 3-Chloro-4-fluorobenzaldehyde
is through a halogen exchange reaction, starting from 3,4-Dichlorobenzaldehyde.[6][7]

Synthesis via Halogen Exchange Fluorination

This protocol details the nucleophilic substitution of a chlorine atom with fluorine using an alkali
metal fluoride.

Obijective: To synthesize 3-Chloro-4-fluorobenzaldehyde from 3,4-Dichlorobenzaldehyde.

Materials:

3,4-Dichlorobenzaldehyde

Spray-dried Potassium Fluoride (KF)

Tetraphenylphosphonium Bromide (or other quaternary phosphonium salt catalyst)

High-temperature reactor with nitrogen inlet and distillation apparatus
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Procedure:

e Reaction Setup: In a high-temperature reactor suitable for anhydrous conditions, combine
3,4-Dichlorobenzaldehyde (e.g., 8.8 g, 50 mmol), spray-dried potassium fluoride (e.g., 4.36
g, 75 mmol), and a catalytic amount of tetraphenylphosphonium bromide.[6][7]

e Reaction Conditions: The reaction vessel is purged with nitrogen gas to create an inert
atmosphere. The mixture is then heated to 230°C and maintained at this temperature for one
hour with continuous stirring.[6][7]

o Work-up and Purification: After one hour, the reactor is cooled to room temperature. The
product, 3-Chloro-4-fluorobenzaldehyde, is isolated from the reaction mixture via distillation

under reduced pressure.[6][7]

o Characterization: The final product is a liquid with a reported boiling point of 106-119°C at 22
Torr, achieving a yield of approximately 66%.[7][8]
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Synthesis of 3-Chloro-4-fluorobenzaldehyde.
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Applications in Drug Development and Medicinal
Chemistry

3-Chloro-4-fluorobenzaldehyde is a highly valued precursor in the pharmaceutical industry,
primarily for the synthesis of kinase inhibitors used in oncology.[6] The specific placement of
halogen atoms can enhance metabolic stability and binding affinity of the final drug molecule.
[10]

Key Therapeutic Areas:

¢ Oncology: Itis a key starting material for epidermal growth factor receptor (EGFR) and p38
mitogen-activated protein (MAP) kinase inhibitors.[6] These drugs target signaling pathways
that are often dysregulated in cancer cells.

» Anti-inflammatory and Analgesic Drugs: The compound serves as an intermediate in the
synthesis of various anti-inflammatory and pain-relief medications.[3]

» Antimicrobial Agents: The aldehyde group allows for the creation of Schiff bases and other
derivatives which can be investigated for antimicrobial properties.[11]

The aldehyde group is highly reactive and can readily undergo reactions such as Wittig
reactions, reductive aminations, or condensations to build more complex molecular scaffolds
necessary for therapeutic activity.

Key Synthetic Transformations Intermediate Scaffolds
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Role in Pharmaceutical Synthesis Pathways.

Other Industrial Applications

Beyond pharmaceuticals, 3-Chloro-4-fluorobenzaldehyde is utilized in other sectors:

o Agrochemicals: It is a precursor for manufacturing effective pesticides and herbicides, where
the halogen atoms can enhance the biological activity and stability of the final products.[1][2]

[3]

o Material Science: The compound is sometimes used in the development of advanced
materials like specialized polymers and resins, contributing to improved thermal stability and
chemical resistance.[3]

Safety and Handling

3-Chloro-4-fluorobenzaldehyde is an irritant. Standard laboratory safety protocols should be
strictly followed during its handling.

» Hazard Statements:
o H315: Causes skin irritation.[9]
o H319: Causes serious eye irritation.[9]
o H335: May cause respiratory irritation.[9]
o Precautionary Measures:
o P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.[9]
o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[9]

o P271: Use only outdoors or in a well-ventilated area.[9]

Conclusion
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3-Chloro-4-fluorobenzaldehyde is a versatile and highly valuable chemical intermediate. Its
dual reactivity, stemming from the aldehyde group and the halogenated aromatic ring, provides
a robust platform for the synthesis of a wide array of complex organic molecules. Its
established role in the production of life-saving pharmaceuticals, particularly kinase inhibitors,
underscores its significance in modern medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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